1-Tert-butyl-3-cyclopentylthiourea

• Molecular Formula: C10H20N2S
• Molecular Weight: 200.35 g/mol
• IUPAC Name: 1-tert-butyl-3-cyclopentylthiourea
• InChI: InChI=1S/C10H20N2S/c1-10(2,3)12-9(13)11-8-6-4-5-7-8/h8H,4-7H2,1-3H3,(H2,11,12,13)
• InChI Key: YPYMYGOFTCUHAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NC1CCCC1

Description

1-Tert-butyl-3-cyclopentylthiourea is a useful research compound. Its molecular formula is C10H20N2S and its molecular weight is 200.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl isothiocyanate (5.0 mL; 39.4 mmoL) in DCM (200 mL) was added cyclopentylamine (4.67 mL; 47.3 mmoL) followed by DIEA and the reaction mixture was stirred at R.T. for 2 h. The mixture was diluted with EtOAc, washed with a 10% aqueous solution of citric acid (2×), saturated NaHCO3 (2×), H2O (2×) and brine (1×). The organic layer was dried over anhydrous MgSO4, filtered and evaporated to yield N-tert-butyl-N′-cyclopentyl thiourea as a white solid (3.70 g; 47% yield). The N-tert-butyl-N′-cyclopentyl thiourea (3.70 g) was dissolved in concentrated HCl (46 mL). The dark yellow solution was heated at a gentle reflux. After 40 min the reaction mixture was allowed to cool to R.T. and thereafter cooled in ice and rendered basic to pH 9.5 with solid and a saturated aqueous solution of NaHCO3. The product was extracted into EtOAc (3×). The combined EtOAc extracts were washed with H2O (2×) and brine (1×). The organic layer was dried (MgSO4), filtered and concentrated to yield a beige solid (2.46 g crude). Trituration of the crude material in hexane/EtOAc 95/5 provided, after filtration, the N-cyclopentythiourea 8a as a white solid (2.38; 90% yield).